Cas no 832714-46-2 (APD668)

APD668 structure

Product Name:APD668

CAS No:832714-46-2

MF:C₂₁H₂₄FN₅O₅S

MW:477.509166717529

MDL:MFCD12032117

CID:674753

Update Time:2024-10-27

APD668 Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxylic acid,4-[[1-[2-fluoro-4-(methylsulfonyl)phenyl]-1H-pyrazolo[3,4-d]pyrimidin-4-yl]oxy]-, 1-methylethyl ester
- 1-Piperidinecarboxylic acid,4-[[1-[2-fluoro-4-(methylsulfonyl)phenyl]-1H-pyrazolo[3,4-d]pyrimidin-4-yl]oxy]-, 1-methylethyl e
- APD 668
- Isopropyl 4-({1-[2-fluoro-4-(methylsulfonyl)phenyl]-1H-pyrazolo[3 ,4-d]pyrimidin-4-yl}oxy)-1-piperidinecarboxylate
- ISOPROPYL 4-(1-(2-FLUORO-4-(METHYLSULFONYL)PHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-YLOXY)PIPERIDINE-1-CARBOXYLATE
- APD-668
- APD668
- 1-Methylethyl 4-[[1-[2-fluoro-4-(methylsulfonyl)phenyl]-1H-pyrazolo[3,4-d]pyrimidin-4-yl]oxy]-1-piperidinecarboxylate (ACI)
- 1-Methylethyl 4-([1-[2-fluoro-4-(methylsulfonyl)phenyl]-1H-pyrazolo[3,4-d]pyrimidin-4-yl]oxy)-1-piperidinecarboxylate
- 4-[[1-(2-Fluoro-4-methylsulfonylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]oxy]piperidine-1-carboxylic acid isopropyl ester
- MDL： MFCD12032117
- Inchi： 1S/C21H24FN5O5S/c1-13(2)31-21(28)26-8-6-14(7-9-26)32-20-16-11-25-27(19(16)23-12-24-20)18-5-4-15(10-17(18)22)33(3,29)30/h4-5,10-14H,6-9H2,1-3H3
- InChI Key： XTRUQJBVQBUKSQ-UHFFFAOYSA-N
- SMILES： O=C(N1CCC(OC2C3C=NN(C=3N=CN=2)C2C(F)=CC(S(C)(=O)=O)=CC=2)CC1)OC(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 33
Rotatable Bond Count: 7

APD668 Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

APD668 Pricemore >>

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MedChemExpress	HY-15565-10mM*1mLinDMSO	APD668	832714-46-2	99.71%	10mM*1mLinDMSO	￥1580	2022-05-30
MedChemExpress	HY-15565-5mg	APD668	832714-46-2	99.73%	5mg	￥1300	2025-04-15
MedChemExpress	HY-15565-10mg	APD668	832714-46-2	99.73%	10mg	￥2000	2025-04-15
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APD668 Production Method

Production Method 1

832715-51-2

832714-46-2

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate Solvents: Tetrahydrofuran ; rt

Reference

Discovery of fused bicyclic agonists of the orphan G-protein coupled receptor GPR119 with in vivo activity in rodent models of glucose control

Semple, Graeme; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(10), 3134-3141

Production Method 2

123-06-8

832714-48-4

832714-46-2

Reaction Conditions

1.1 Solvents: Methanol ; reflux
1.2 Solvents: Water ; reflux
2.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate Solvents: Tetrahydrofuran ; rt

Reference

Discovery of fused bicyclic agonists of the orphan G-protein coupled receptor GPR119 with in vivo activity in rodent models of glucose control

Semple, Graeme; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(10), 3134-3141